Cas no 2092224-43-4 (2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2092224-43-4
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 5721975
• PubChem ID: 121213355
• Update Time: 2025-06-11

2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-4850
• 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-[4-(hydroxymethyl)-3-thiophen-2-ylpyrazol-1-yl]acetonitrile
• AKOS026723821
• 2092224-43-4
• 1H-Pyrazole-1-acetonitrile, 4-(hydroxymethyl)-3-(2-thienyl)-

• Inchi： 1S/C10H9N3OS/c11-3-4-13-6-8(7-14)10(12-13)9-2-1-5-15-9/h1-2,5-6,14H,4,7H2
• InChI Key： GOBTWDJNSMXVJT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CO)=CN(CC#N)N=1

Computed Properties

• Exact Mass: 219.04663309g/mol
• Monoisotopic Mass: 219.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 462.7±45.0 °C(Predicted)
• pka: 13.72±0.10(Predicted)

Additional information on 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2092224-43-4) and Its Applications in Modern Chemical Biology

2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile, identified by the CAS number 2092224-43-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a thiophene ring and a hydroxymethyl group in its structure enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

The molecular structure of 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile consists of a pyrazole core substituted with a thiophene ring at the 3-position and a hydroxymethyl group at the 4-position. The acetonitrile moiety at the 1-position of the pyrazole ring introduces a polar functional group that can interact with biological targets, thereby influencing its pharmacological activity. This compound’s design reflects a deliberate attempt to optimize its binding affinity and selectivity towards specific biological receptors, which is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating pyrazole and thiophene moieties. These structures have been extensively studied for their ability to modulate various biological pathways. For instance, pyrazole derivatives have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Similarly, thiophene-based compounds have demonstrated antimicrobial and antifungal properties, making them attractive for developing novel antimicrobial agents.

2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile has been investigated in several preclinical studies for its potential role in cancer therapy. The combination of the pyrazole and thiophene rings is believed to enhance the compound’s ability to interact with target proteins involved in cell proliferation and apoptosis. Preliminary studies suggest that this compound may inhibit the activity of kinases, which are frequently overexpressed in cancer cells. Additionally, its ability to induce oxidative stress in cancer cells has been observed, further supporting its potential as an anticancer agent.

The hydroxymethyl group in the structure of 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile plays a critical role in determining its pharmacokinetic properties. This functional group can participate in hydrogen bonding interactions with biological targets, thereby increasing the compound’s binding affinity. Moreover, the presence of a polar hydroxymethyl group enhances water solubility, which is an important factor for drug bioavailability. These properties make this compound an attractive candidate for further development as an oral therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet laboratory experiments. Molecular docking studies have been performed using 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile to identify potential binding sites on target proteins. These studies have revealed that this compound can effectively bind to kinases and other enzymes involved in cancer progression. The predicted binding affinities are comparable to those of existing anticancer drugs, suggesting that this compound may have similar therapeutic efficacy.

The synthesis of 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring at the 3-position of the pyrazole core is achieved through cross-coupling reactions, while the hydroxymethyl group at the 4-position is typically introduced via reduction reactions. These synthetic strategies highlight the importance of well-designed synthetic routes in producing complex organic molecules with high yield and purity.

In conclusion, 2-(4-(hydroxymethyl)-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2092224-43-4) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features, combined with preliminary evidence of its biological activity, make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.